Cas no 1803187-88-3 ((2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester)

• Product Name: (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester
• CAS No: 1803187-88-3
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• MDL: MFCD32874893
• CID: 5668609
• PubChem ID: 132969546
• Update Time: 2025-06-08

(2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• EN300-27150349
• 1803187-88-3
• diethyl (2S)-2-hydroxy-3-prop-2-enylbutanedioate
• (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester
• 1,4-diethyl (2S)-2-hydroxy-3-(prop-2-en-1-yl)butanedioate
• J3.504.077C

• MDL： MFCD32874893
• Inchi： 1S/C11H18O5/c1-4-7-8(10(13)15-5-2)9(12)11(14)16-6-3/h4,8-9,12H,1,5-7H2,2-3H3/t8?,9-/m0/s1
• InChI Key： FZCZIRKXGPPAGI-GKAPJAKFSA-N
• SMILES： O[C@H](C(=O)OCC)C(C(=O)OCC)CC=C

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.8Ų

Additional information on (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester

Introduction to (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester (CAS No. 1803187-88-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to groundbreaking therapies. One such compound, (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester, identified by its CAS number 1803187-88-3, has garnered significant attention in the scientific community due to its unique structural properties and promising biological activities. This compound belongs to the class of α-hydroxy acids, which are well-known for their role in various biochemical pathways and therapeutic applications.

The molecular structure of (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester consists of a succinic acid backbone, modified with an allyl group at the 3-position and an ethyl ester at the 2-position. This configuration imparts distinct chemical and biological properties, making it a valuable scaffold for drug design. The stereochemistry at the 2S position is particularly noteworthy, as it influences the compound's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been a surge in research focused on α-hydroxy acids and their derivatives due to their potential in modulating various metabolic and signaling pathways. Studies have demonstrated that compounds like (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester can exhibit inhibitory effects on key enzymes involved in inflammation, pain perception, and tissue repair. These findings have opened new avenues for therapeutic intervention in chronic diseases such as arthritis and neuropathic pain.

One of the most compelling aspects of (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester is its ability to interact with specific biological targets with high selectivity. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. Recent computational studies have identified that the compound can bind to certain proteases and kinases, which are implicated in cancer progression and inflammatory responses. The allyl group at the 3-position appears to be a key determinant of this binding affinity, providing a rational basis for further optimization.

The synthesis of (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester presents an intriguing challenge due to its stereochemical complexity. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve high enantiomeric purity. However, advances in asymmetric synthesis have made it possible to produce this compound with greater efficiency and scalability. These advancements are not only important for academic research but also for industrial applications where large-scale production is necessary.

Beyond its potential as an active pharmaceutical ingredient (API), (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester has shown promise as a tool compound in biochemical research. Its unique reactivity allows researchers to probe enzyme mechanisms and develop novel inhibitors. For instance, studies have utilized this compound to investigate the role of specific proteases in cellular signaling pathways, providing insights that could lead to new therapeutic strategies.

The pharmacokinetic properties of (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester are also of great interest. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug delivery systems and ensuring that the compound reaches its target site effectively.

In conclusion, (2S)-3-Allyl-2-hydroxysuccinic acid diethyl ester (CAS No. 1803187-88-3) represents a fascinating chemical entity with significant potential in pharmaceutical applications. Its unique structural features, coupled with promising biological activities, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one are poised to play a crucial role in advancing medical science.